Cas no 109473-93-0 (N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide)

• Product Name: N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide
• CAS No: 109473-93-0
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 2887372
• Update Time: 2023-08-09

N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(azepan-1-ylsulfonyl)phenyl]acetamide
• N-(4-(azepan-1-ylsulfonyl)phenyl)acetamide
• NSC58727
• N-[4-(1-azepanylsulfonyl)phenyl]acetamide
• Cambridge id 5274330
• NCIOpen2_002309
• Oprea1_021781
• Oprea1_564690
• ARONIS023195
• IFLab1_005763
• HMS1428F21
• STK036916
• IDI1_011166
• ST052899
• N-[4-(azepane-1-sulfonyl)phenyl]acetamide
• VU0012212-2
• N~1~-[4-(1-azepanylsulfonyl)phenyl]acetamide
• N-[4-(azaperhydroepinylsulfonyl)phenyl]acetamide
• AN-3

• Inchi： 1S/C14H20N2O3S/c1-12(17)15-13-6-8-14(9-7-13)20(18,19)16-10-4-2-3-5-11-16/h6-9H,2-5,10-11H2,1H3,(H,15,17)
• InChI Key： XJLJGWHDJJTASZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9